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Compound of Interest

2,1-Benzoxazole-3-carbonyl
Compound Name:

chloride
CAS No.: 535992-89-3
Cat. No.: B12881577

Get Quote

Executive Summary & Compound Profile

2,1-Benzoxazole-3-carbonyl chloride is a reactive electrophile derived from the privileged
2,1-benzisoxazole (anthranil) scaffold. It serves as a critical intermediate in the synthesis of
pharmacologically active agents, particularly in the development of antipsychotics (e.g.,
risperidone analogs) and antimicrobial agents.

Due to the high reactivity of the acyl chloride moiety and the thermal lability of the anthranil
ring, direct isolation for spectroscopic analysis requires anhydrous conditions and rapid
handling. This guide details the expected spectral signatures based on the precursor (2,1-
benzoxazole-3-carboxylic acid) and functional group transformations.

Chemical Identity
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Property Detail

IUPAC Name 2,1-Benzoxazole-3-carbonyl chloride
Common Name Anthranil-3-carbonyl chloride

CAS Number Not widely listed (Precursor Acid: 642-91-1)

Molecular Formula

Molecular Weight 181.58 g/mol

Appearance Pale yellow to tan solid (moisture sensitive)

Synthesis & Sample Preparation

To obtain reliable spectroscopic data, the compound must be synthesized in situ or freshly
prepared, as it hydrolyzes rapidly to the parent acid upon exposure to atmospheric moisture.

Synthetic Protocol

The standard generation involves the chlorination of 2,1-benzoxazole-3-carboxylic acid using
thionyl chloride (

» Reagents: 2,1-Benzoxazole-3-carboxylic acid (1.0 eq), Thionyl Chloride (5.0 eq), cat. DMF.
[1]

e Conditions: Reflux for 1-2 hours under

atmosphere.

¢ Isolation: Removal of excess

under reduced pressure (azeotrope with toluene recommended).

e Handling: Dissolve immediately in

(anhydrous) for NMR or use neat for IR (ATR in glovebox).
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Workflow Diagram
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Caption: Synthesis pathway converting the carboxylic acid to the acid chloride via nucleophilic

acyl substitution.

Spectroscopic Analysis (NMR, IR, MS)[2]
A. Nuclear Magnetic Resonance (NMR)

The conversion from acid to acid chloride induces specific chemical shift changes, primarily
deshielding the protons and carbons spatially close to the carbonyl group (anisotropy effect).

H NMR (Proton) — Predicted in

The 2,1-benzoxazole ring system typically displays an ABCD aromatic pattern.
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Shift (
Position Multiplicity Assignment Logic
» Ppm)

Diagnostic Peak. The
proton peri to the
carbonyl group is
significantly

H-4 Doublet (d) 8.25-8.45 deshielded by the
strong electron-
withdrawing nature
and anisotropy of the -
COCI group.

Deshielded by the

adjacent ring oxygen
H-7 Doublet (d) 7.80 - 7.95 _

and the aromatic

system.

Aromatic resonance,
H-5 Triplet/Multiplet 7.50 - 7.65 typically the most
upfield of the set.

H-6 Triplet/Multiplet 7.60-7.75 Aromatic resonance.

Key Distinction: In the precursor carboxylic acid, H-4 typically appears around 8.0-8.1 ppm.
The shift to ~8.3+ ppm is a clear indicator of successful conversion to the acid chloride.

C NMR (Carbon) — Predicted in
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Shift (
Carbon Type Notes
» PpmM)

Acid chloride carbonyls
typically resonate slightly
upfield of their acid

C=0 (Carbonyl) 160.0 — 164.0 counterparts due to the
shielding effect of the chlorine
atom's electron cloud, despite

the inductive withdrawal.

Quaternary carbon attached to

C-3 (Ring) 155.0 — 158.0
the carbonyl.
Oxygen-bearing quaternar

C-7a (Bridge) 148.0 — 152.0 va 94 y
carbon.

Ar-CH 115.0 - 135.0 Aromatic methine carbons.

B. Infrared Spectroscopy (FT-IR)

IR is the most rapid method to confirm the formation of the acid chloride functionality.
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Frequency (
Intensity Assignment

)

C=0 Stretch (Acid Chloride).
This is the primary diagnostic
band. It appears at a

1760 — 1790 Strong significantly higher frequency
than the acid precursor (which
appears ~1680-1700

).

C=N/ C=C Ring Stretch

1620 — 1640 Medium o _
(Characteristic of Anthranils).
asymmetric stretch (if nitro-

1530 - 1550 Medium substituted) or skeletal ring
vibrations.

1000 - 1200 Weak/Med N-O Stretch (Isoxazole ring).
C-CI Stretch (often obscured in

~750 Strong

fingerprint region).

Validation Check: The disappearance of the broad O-H stretch (2500-3300

) of the carboxylic acid confirms the consumption of the starting material.

C. Mass Spectrometry (MS)

The mass spectrum of 2,1-benzoxazole-3-carbonyl chloride will show a characteristic isotope
pattern due to Chlorine (

and
).

 lonization Mode: EI (Electron Impact) or ESI+ (in non-nucleophilic solvents).

e Molecular lon (

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12881577/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-characterization-of-2-1-benzoxazole-3-carbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12881577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

): 181 (100%) and 183 (33%).

Fragmentation Pathway

The anthranil ring is known to undergo specific fragmentations, often losing CO or rearranging.

e 181 (
): Parent peak.
. 146 (
): Acylium ion formation (
). This is usually the base peak in ESI.
e 118(
): Loss of the carbonyl chloride group to leave the benzisoxazole radical/cation.

e 90/91: Further fragmentation of the heterocyclic ring (loss of CO/HCN).

Molecular lon [M]+
m/z 181/183

Acylium lon [M-CI]+
m/z 146

Benzisoxazole Core [M-COCI]+
m/z 118

Ring Opening

Ring Fragmentation
m/z ~90-92
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Caption: Proposed fragmentation pathway for 2,1-benzoxazole-3-carbonyl chloride under
Electron Impact (El).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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